Cas no 946228-84-8 (N-(1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 946228-84-8
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 5889584
• PubChem ID: 16879675
• Update Time: 2025-08-04

N-(1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide
• N-(benzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide
• VU0627886-1
• F5002-0079
• N-(1,3-benzothiazol-2-yl)-3-methyl-N-[(oxolan-2-yl)methyl]-1,2-oxazole-5-carboxamide
• 946228-84-8
• AKOS024487577
• N-(1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C17H17N3O3S/c1-11-9-14(23-19-11)16(21)20(10-12-5-4-8-22-12)17-18-13-6-2-3-7-15(13)24-17/h2-3,6-7,9,12H,4-5,8,10H2,1H3
• InChI Key： FBODXXWENRPVKA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(C1=CC(C)=NO1)=O)CC1CCCO1

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.7Ų

Additional information on N-(1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide

N-(1,3-Benzothiazol-Yl)-3-Methyl-N-(Oxolan-Yl)methyl-1,2-Oxazole-5-carboxamide (CAS No. 946 777777777777777777776666666666666666

No.

The compound N-(1,3-benzothiazol)--methyl-N-(Oxolan)-Ylmethyl

In recent years,

In preclinical evaluations,

A notable area of investigation involves its role as an immunomodulator,

Safety profiles derived from comprehensive toxicological assessments indicate that

The structural design principles underlying this molecule reflect contemporary trends in drug discovery,

Clinical translation efforts are currently focused on optimizing pharmacokinetic parameters,

Synthesis methodologies for this compound have evolved significantly since its initial report,

In summary,